Tauro-3alpha,12alpha-dihydroxy-7-keto-5-beta-cholanoic acid

• CAS RN: 67460-69-9
• Molecular Formula: C26H43NO7S
• Molecular Weight: 513.7 g/mol
• IUPAC Name: 2-[[(4R)-4-[(3R,5S,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• InChI: InChI=1S/C26H43NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-20,22,24,28,30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16+,17-,18-,19?,20?,22+,24?,25+,26-/m1/s1
• InChI Key: VXWYZDSFMHCNQA-QLNOFAPQSA-N
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CCC2[C@@]1([C@H](CC3C2C(=O)C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(C4)O)C)O)C
• synonyms: 3 alpha,12 alpha-dihydroxy-7-keto-5 beta-cholanoyltaurine; 3,12-dihydroxy-7-oxocholanoyltaurine; 3,12-HOCT; tauro-3 alpha,12 alpha-dihydroxy-7-keto-5-beta-cholanoic acid

Description

Tauro-3alpha,12alpha-dihydroxy-7-keto-5-beta-cholanoic acid, also known as Tauro-3alpha,12alpha-dihydroxy-7-keto-5-beta-cholanoic acid, is a useful research compound. Its molecular formula is C26H43NO7S and its molecular weight is 513.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tauro-3alpha,12alpha-dihydroxy-7-keto-5-beta-cholanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tauro-3alpha,12alpha-dihydroxy-7-keto-5-beta-cholanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.